![molecular formula C17H14N2O2 B2615404 4-(2-methyl-3-oxo-2,3-dihydro-1,4-benzoxazepin-4(5H)-yl)benzonitrile CAS No. 1340697-88-2](/img/structure/B2615404.png)
4-(2-methyl-3-oxo-2,3-dihydro-1,4-benzoxazepin-4(5H)-yl)benzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(2-methyl-3-oxo-2,3-dihydro-1,4-benzoxazepin-4(5H)-yl)benzonitrile is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. It is a benzoxazepine derivative that has been synthesized through various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential future directions.
Scientific Research Applications
Synthesis and Structural Analysis
Research on benzoxazepine derivatives, including the synthesis and structural analysis of novel heterocycles incorporating phthalazine, reveals the intricate chemistry involved in creating such compounds. For instance, the synthesis of various derivatives from key intermediates demonstrates the versatility of these molecules in forming new chemical structures with potential biological activities (Khalil, Berghot, & Gouda, 2009). Furthermore, studies on the hydrogen-bonded assembly of benzazepine derivatives in multiple dimensions highlight the importance of molecular interactions in defining the properties of these compounds (Guerrero et al., 2014).
Biological Activities
The antibacterial activities of novel heterocycles, including benzoxazepine derivatives, have been extensively studied, with some compounds showing promise as antibacterial agents. The evaluation of these molecules against various bacterial strains underscores the potential of benzoxazepine derivatives in contributing to the development of new antimicrobial treatments (Khalil, Berghot, & Gouda, 2009). Additionally, the exploration of benzoxepine-1,2,3-triazole hybrids reveals their potential as antibacterial and anticancer agents, suggesting a broad spectrum of possible therapeutic applications for these compounds (Kuntala et al., 2015).
properties
IUPAC Name |
4-(2-methyl-3-oxo-5H-1,4-benzoxazepin-4-yl)benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2O2/c1-12-17(20)19(15-8-6-13(10-18)7-9-15)11-14-4-2-3-5-16(14)21-12/h2-9,12H,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZPAXYBPLDAMNE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(=O)N(CC2=CC=CC=C2O1)C3=CC=C(C=C3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.